2-oxo-2H-chromen-7-yl 3,4,5-trimethoxybenzoate
Overview
Description
2-oxo-2H-chromen-7-yl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C19H16O7 and its molecular weight is 356.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.08960285 g/mol and the complexity rating of the compound is 532. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Activity
Several studies have focused on synthesizing derivatives of 2-oxo-2H-chromen compounds and investigating their antibacterial properties. For instance, the synthesis of Thiazolidin-4-ones based on (7-Hydroxy-2-oxo-2H-chromen-4-yl) Acetic Acid demonstrated potential for antibacterial activity against Gram-positive and Gram-negative bacteria (Čačić et al., 2009). Another study reported the synthesis of new coumarin derivatives and their characterization, which included derivatives similar to 2-oxo-2H-chromen-7-yl 3,4,5-trimethoxybenzoate, showing potential in various chemical applications (Al-Amiery et al., 2016).
Antioxidant Properties
Research has also explored the antioxidant properties of 2-oxo-2H-chromen derivatives. A study investigated the antioxidant activity of four 4-hydroxycoumarin derivatives, including a compound similar to this compound, revealing significant scavenging activity in an in vitro model (Stanchev et al., 2009).
Antineoplastic Activity
Several studies have synthesized and evaluated the antineoplastic activity of 2-oxo-2H-chromen derivatives. For example, a study synthesized 3-phenyl-2H,5H-pyrano[3,2-c]chromen-2-one derivatives and evaluated their antineoplastic activities, identifying 2-oxo-2H-chromen as a potential new leading skeleton for antitumor activity study (Gašparová et al., 2010).
Crystal Structure Analysis
Research has also been conducted on the crystal structure of compounds containing 2-oxo-2H-chromen-7-yl, such as the analysis of 4-Hydroxy-3-[(2-oxo-2H-chromen-3-yl)-(3,4,5-trimethoxyphenyl)methyl]chromen-2-one, providing insights into their molecular structures (Manolov et al., 2008).
Microwave-Assisted Synthesis and Antimicrobial Activity
The microwave-assisted synthesis of 2,3-dihydro-2-aryl-4-[4-(2–oxo–2H–chromen–3–yl)–1,3-thiazol–2-ylamino]-1,5–benzothiazepines and its antimicrobial activity were explored, highlighting a faster and efficient synthesis method with promising antibacterial and antifungal activities (Raval et al., 2008).
Mechanism of Action
Target of Action
Coumarin-based compounds, which this molecule is a derivative of, have been known to exhibit a wide range of biological and pharmacological activities . They have been reported to interact with various targets, including enzymes like cholinesterase (ChE) and monoamine oxidase (MAO) .
Mode of Action
Coumarin derivatives have been reported to exhibit their effects through diverse mechanisms of action, including inhibition of carbonic anhydrase, inhibition of microtubule polymerization, inhibition of tumor angiogenesis, and regulation of reactive oxygen species .
Biochemical Pathways
Coumarin derivatives have been reported to impact a variety of biochemical pathways, including those involved in inflammation, bacterial and fungal infections, coagulation, oxidation, viral infections, and cancer .
Result of Action
Coumarin derivatives have been reported to exhibit significant anticancer activity through diverse mechanisms of action .
Biochemical Analysis
Cellular Effects
Coumarins have been shown to influence cell function in a variety of ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Coumarins can exert their effects at the molecular level through a variety of mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
(2-oxochromen-7-yl) 3,4,5-trimethoxybenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16O7/c1-22-15-8-12(9-16(23-2)18(15)24-3)19(21)25-13-6-4-11-5-7-17(20)26-14(11)10-13/h4-10H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISHOZVDQEIGTSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)OC2=CC3=C(C=C2)C=CC(=O)O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.